Cas no 81613-56-1 (LINOLEAMIDOPROPYL DIMETHYLAMINE)

• Product Name: LINOLEAMIDOPROPYL DIMETHYLAMINE
• CAS No: 81613-56-1
• MF: C₂₃H₄₄N₂O
• MW: 364.608266830444
• CID: 986919
• PubChem ID: 16745071
• Update Time: 2025-04-20

LINOLEAMIDOPROPYL DIMETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• LINOLEAMIDOPROPYL DIMETHYLAMINE
• 9,12-Octadecadienamide, N-[3-(dimethylamino)propyl]-, (9Z,12Z)-
• Foamine O-80
• 9,12-OCTADECADIENAMIDE, N-(3-(DIMETHYLAMINO)PROPYL)-, (Z,Z)-
• 9,12-Octadecadienamide, N-(3-(dimethylamino)propyl)-, (Z,E)-
• 9,12-Octadecadienamide, N-(3-(dimethylamino)propyl)-, (9Z,12Z)-
• SCHEMBL7031534
• N-(3-Dimethylaminopropyl)linoleamide
• Linoleamidopropyl dimethylamine [INCI]
• UNII-W142CF4WLF
• 81613-56-1
• W142CF4WLF
• (9Z,12Z)-N-[3-(dimethylamino)propyl]octadeca-9,12-dienamide
• CHEMBL4462463
• Q27292176
• YLXASPMPBDPQLL-MURFETPASA-N

• Inchi： 1S/C23H44N2O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-23(26)24-21-19-22-25(2)3/h8-9,11-12H,4-7,10,13-22H2,1-3H3,(H,24,26)/b9-8-,12-11-
• InChI Key： YLXASPMPBDPQLL-MURFETPASA-N
• SMILES： O=C(CCCCCCC/C=C\C/C=C\CCCCC)NCCCN(C)C

Computed Properties

• Exact Mass: 364.345364031g/mol
• Monoisotopic Mass: 364.345364031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 32.3Ų